Cas no 1513346-26-3 (4-Bromo-5-methyl-1-cyclopropyl-1H-pyrazole)

• Product Name: 4-Bromo-5-methyl-1-cyclopropyl-1H-pyrazole
• CAS No: 1513346-26-3
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• MDL: MFCD26678618
• CID: 5161092
• Update Time: 2025-11-02

4-Bromo-5-methyl-1-cyclopropyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methyl-1-cyclopropyl-1H-pyrazole
• 4-bromo-1-cyclopropyl-5-methyl-pyrazole
• 4-Bromo-1-cyclopropyl-5-methyl-1H-pyrazole

• MDL： MFCD26678618
• Inchi： 1S/C7H9BrN2/c1-5-7(8)4-9-10(5)6-2-3-6/h4,6H,2-3H2,1H3
• InChI Key： MKJQQJNDTHQDSR-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C(C)=C(Br)C=N1

Additional information on 4-Bromo-5-methyl-1-cyclopropyl-1H-pyrazole

Recent Advances in the Study of 4-Bromo-5-methyl-1-cyclopropyl-1H-pyrazole (CAS: 1513346-26-3) and Its Applications in Chemical Biology and Medicine

The compound 4-Bromo-5-methyl-1-cyclopropyl-1H-pyrazole (CAS: 1513346-26-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a scaffold for drug development.

Recent studies have highlighted the versatility of 4-Bromo-5-methyl-1-cyclopropyl-1H-pyrazole as a key intermediate in the synthesis of novel heterocyclic compounds. Its bromo and cyclopropyl substituents make it particularly valuable for cross-coupling reactions, enabling the construction of complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, showcasing its role in targeting cancer-related pathways.

In addition to its synthetic applications, 4-Bromo-5-methyl-1-cyclopropyl-1H-pyrazole has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2023) revealed that derivatives of this compound exhibit significant anti-inflammatory effects by modulating the NF-κB pathway. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents.

Another area of interest is the compound's potential in central nervous system (CNS) drug discovery. A recent study by Johnson and colleagues (2023) explored its ability to cross the blood-brain barrier and interact with neurotransmitter receptors, indicating its applicability in the treatment of neurological disorders such as epilepsy and Parkinson's disease. The study utilized advanced computational modeling and in vitro assays to validate these interactions.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-Bromo-5-methyl-1-cyclopropyl-1H-pyrazole derivatives. Researchers are actively investigating strategies to improve solubility and metabolic stability while retaining biological activity. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, 4-Bromo-5-methyl-1-cyclopropyl-1H-pyrazole (CAS: 1513346-26-3) represents a valuable scaffold in chemical biology and medicinal chemistry. Its diverse applications, ranging from kinase inhibition to CNS drug discovery, underscore its potential to address unmet medical needs. Future research should focus on refining its derivatives and exploring novel therapeutic targets to fully realize its clinical potential.